![molecular formula C12H17ClF3N B6156481 butyl({[3-(trifluoromethyl)phenyl]methyl})amine hydrochloride CAS No. 90389-01-8](/img/no-structure.png)
butyl({[3-(trifluoromethyl)phenyl]methyl})amine hydrochloride
Overview
Description
The compound is an amine derivative with a trifluoromethyl group attached to the phenyl ring . Amines are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair of electrons . The trifluoromethyl group (-CF3) is a functional group in organofluorines that has a fluorine atom substituted for a methyl group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, trifluoromethyl-containing compounds are often synthesized using commercially available trifluoroacetic anhydride .Molecular Structure Analysis
The molecular structure of this compound would likely involve a butyl group (four carbon aliphatic chain) attached to an amine group, which is then attached to a phenyl ring. This phenyl ring would have a trifluoromethyl group attached .Chemical Reactions Analysis
Amines are known to be basic and can react with acids to form salts and water . The trifluoromethyl group is strongly electron-withdrawing, which can influence the reactivity of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its amine and trifluoromethyl groups. For example, amines typically have a fishy, ammonia-like odor . The trifluoromethyl group is known to be strongly electron-withdrawing .Scientific Research Applications
Synthetic Chemistry Applications
- A study by Itoh et al. (2000) focused on the synthesis of tris[p-(N-oxyl-N-tert-butylamino)phenyl]amine derivatives, exploring their magnetic and structural properties. This research contributes to understanding the electronic interactions in compounds with tert-butylamino and trifluoromethyl groups, relevant to butyl({[3-(trifluoromethyl)phenyl]methyl})amine hydrochloride (Itoh, Matsuda, Iwamura, & Hori, 2000).
Materials Science Applications
- In materials science, Menglan Lv et al. (2014) utilized amine-based fullerene derivatives, which share structural similarities with this compound, in polymer solar cells. Their work demonstrates the potential of such compounds in improving solar cell efficiencies (Lv, Lei, Zhu, Hirai, & Chen, 2014).
Analytical Chemistry Applications
- Lu and Giese (2000) developed a versatile aminoacetamide electrophore reagent, AMACE1, derived from a structure similar to this compound. This reagent is used for coupling to various analytes, demonstrating the compound's utility in trace organic analysis (Lu & Giese, 2000).
Catalysis and Green Chemistry
- Eidi and Kassaee (2016) explored the use of amine hydrochlorides in the synthesis of amides from methylarenes, showcasing the role of similar compounds in catalytic reactions and green chemistry (Eidi & Kassaee, 2016).
Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for butyl({[3-(trifluoromethyl)phenyl]methyl})amine hydrochloride involves the reaction of butylamine with 3-(trifluoromethyl)benzyl chloride followed by treatment with hydrochloric acid.", "Starting Materials": [ "Butylamine", "3-(Trifluoromethyl)benzyl chloride", "Hydrochloric acid" ], "Reaction": [ "Add 3-(trifluoromethyl)benzyl chloride dropwise to a solution of butylamine in anhydrous ether at room temperature.", "Stir the reaction mixture at room temperature for several hours.", "Filter the precipitated solid and wash with ether.", "Dissolve the solid in hydrochloric acid and stir at room temperature for several hours.", "Filter the precipitated solid and wash with water.", "Dry the product under vacuum to obtain butyl({[3-(trifluoromethyl)phenyl]methyl})amine hydrochloride." ] } | |
CAS RN |
90389-01-8 |
Molecular Formula |
C12H17ClF3N |
Molecular Weight |
267.7 |
Purity |
95 |
Origin of Product |
United States |
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